
A Comprehensive Technical Guide to 2-Bromo-6-
methylisonicotinic Acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Bromo-6-methylisonicotinic acid

Cat. No.: B1449894 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough overview of 2-Bromo-6-methylisonicotinic
acid, a key heterocyclic building block with significant potential in medicinal chemistry and

materials science. This document consolidates essential information on its chemical identity,

properties, synthesis, and potential applications, tailored for professionals in research and

development.

Core Identifiers and Chemical Properties
2-Bromo-6-methylisonicotinic acid, a substituted pyridine derivative, is recognized by

several key identifiers. The most critical of these is its CAS number, which provides a unique

registry for this specific chemical substance.

Identifier Value

CAS Number 25462-84-4[1]

Molecular Formula C₇H₆BrNO₂[1]

Molecular Weight 216.03 g/mol [1]

IUPAC Name 2-bromo-6-methylpyridine-4-carboxylic acid[1]

PubChem CID 72211852[1]
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The physicochemical properties of this compound are crucial for its handling, application, and

integration into synthetic workflows.

Property Value

Appearance White to off-white solid

Storage Temperature 2-8°C, sealed in a dry environment

SMILES O=C(O)C1=CC(C)=NC(Br)=C1

InChI Key QGZZJQDQHFJUHC-UHFFFAOYSA-N

Synthesis and Experimental Protocols
The synthesis of 2-Bromo-6-methylisonicotinic acid can be achieved through several routes.

A common and effective method involves the electrophilic bromination of a 6-methylnicotinic

acid derivative. Below is a generalized experimental protocol based on established chemical

principles for pyridine ring functionalization.

Method: Electrophilic Bromination of 6-Methylnicotinic Acid or its Ester

This procedure outlines the synthesis starting from a readily available precursor.

Materials:

6-Methylnicotinic acid or Methyl 6-methylnicotinate

Bromine (Br₂) or N-Bromosuccinimide (NBS)

Acetic acid or Chloroform

Sodium hydroxide (for work-up)

Hydrochloric acid (for work-up)

Anhydrous magnesium sulfate or sodium sulfate

Appropriate organic solvents for extraction and recrystallization (e.g., ethyl acetate, hexane)
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Procedure:

Dissolution: Dissolve the starting material (6-methylnicotinic acid or its ester) in a suitable

solvent such as acetic acid or chloroform in a round-bottom flask equipped with a magnetic

stirrer and a dropping funnel.

Bromination: Cool the solution in an ice bath. Slowly add a solution of bromine or N-

Bromosuccinimide in the same solvent dropwise to the reaction mixture with constant

stirring. The reaction is typically carried out at room temperature.[1]

Reaction Monitoring: Monitor the progress of the reaction using Thin Layer Chromatography

(TLC).

Quenching and Work-up: Once the reaction is complete, quench any excess bromine with a

solution of sodium thiosulfate. Neutralize the reaction mixture with a suitable base, such as

sodium hydroxide solution.

Extraction: Extract the product into an organic solvent like ethyl acetate. Wash the organic

layer with brine, dry over anhydrous magnesium sulfate or sodium sulfate, and filter.

Purification: Remove the solvent under reduced pressure. The crude product can be purified

by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl

acetate/hexane) to yield pure 2-Bromo-6-methylisonicotinic acid.

Potential Applications and Mechanism of Action
2-Bromo-6-methylisonicotinic acid is a versatile intermediate in the synthesis of more

complex molecules, particularly in the pharmaceutical industry. Its structural features, including

the bromine atom and the carboxylic acid group, make it a valuable scaffold for developing

novel therapeutic agents.[1]

In vitro studies have indicated that this compound may possess anti-inflammatory properties by

reducing the production of pro-inflammatory cytokines.[1] While the precise mechanism is still

under investigation, it is hypothesized that it may interact with key enzymes or receptors

involved in inflammatory signaling pathways. The bromine atom can serve as a handle for

further chemical modifications, allowing for the fine-tuning of its biological activity.[1]
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Visualizing Synthesis and Potential Logical
Relationships
To better illustrate the synthetic process and a potential workflow for its application in research,

the following diagrams are provided in the DOT language for Graphviz.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1449894?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthetic Pathway of 2-Bromo-6-methylisonicotinic Acid
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Caption: A flowchart illustrating the key stages in the synthesis of 2-Bromo-6-
methylisonicotinic acid.
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Caption: A logical workflow for screening the anti-inflammatory activity of 2-Bromo-6-
methylisonicotinic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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